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Compound of Interest

Compound Name: 4-lodobenzaldehyde

Cat. No.: B108471

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-lodobenzaldehyde is a pivotal aromatic aldehyde derivative widely employed as a versatile
building block in organic synthesis. Its utility is particularly pronounced in the fields of medicinal
chemistry and materials science, where the iodo-substituent serves as a handle for various
cross-coupling reactions, enabling the construction of complex molecular architectures. This
technical guide provides a comprehensive overview of the commercial availability of 4-
lodobenzaldehyde, its key suppliers, and its fundamental physicochemical properties.
Furthermore, a detailed experimental protocol for a common synthetic route is presented.

Physicochemical Properties

4-lodobenzaldehyde, with the CAS number 15164-44-0, is a pale yellow to brown solid.[1] Its
fundamental properties are summarized in the table below.
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Property Value References
CAS Number 15164-44-0 [1][21[3]
Molecular Formula C7HsIO [11[2][3]
Molecular Weight 232.02 g/mol [21[31[4]

White to light yellow to light
Appearance [51061[7]
orange powder or crystals

Melting Point 78-82 °C (lit.) [8][9][10]

Boiling Point 265 °C (lit.) [6][81[°]

Insoluble in water; Soluble in
Solubility organic solvents like ethanol [118111]
and ether.

Commercial Suppliers and Availability

4-lodobenzaldehyde is readily available from a multitude of chemical suppliers catering to the
research and pharmaceutical industries. The typical purity offered ranges from 96% to over
98%. Below is a summary of prominent suppliers and their offerings.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://cymitquimica.com/cas/15164-44-0/
https://www.scbt.com/p/4-iodobenzaldehyde-15164-44-0
https://www.chemscene.com/15164-44-0.html
https://cymitquimica.com/cas/15164-44-0/
https://www.scbt.com/p/4-iodobenzaldehyde-15164-44-0
https://www.chemscene.com/15164-44-0.html
https://www.scbt.com/p/4-iodobenzaldehyde-15164-44-0
https://www.chemscene.com/15164-44-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodobenzaldehyde
https://www.tcichemicals.com/IN/en/p/I0612
https://alternative-energy.alfa-chemistry.com/product/4-iodobenzaldehyde-cas-15164-44-0-325661.html
https://www.chemimpex.com/products/22320
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2265151.htm
https://www.guidechem.com/question/what-are-the-synthesis-methods-id145979.html
http://www.ichemical.com/products/15164-44-0.html
https://alternative-energy.alfa-chemistry.com/product/4-iodobenzaldehyde-cas-15164-44-0-325661.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2265151.htm
https://www.guidechem.com/question/what-are-the-synthesis-methods-id145979.html
https://cymitquimica.com/cas/15164-44-0/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2265151.htm
https://www.lookchem.com/casno15164-44-0.html
https://www.benchchem.com/product/b108471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Supplier Purity Available Quantities
Sigma-Aldrich 96% Gram to multi-gram scale
Thermo Scientific Chemicals 98+% 5 g and larger quantities

Tokyo Chemical Industry (TCI)

>96.0% (GC)

Gram to kilogram scale

Santa Cruz Biotechnology

Research Grade

Custom quantities

Chem-Impex > 98% (HPLC) Gram to kilogram scale
Synthonix 97% Gram to multi-gram scale
BLD Pharm Inquire for details Various scales
ChemScene Inquire for details Various scales
CymitQuimica >96.0% to 98+% Various scales

Apollo Scientific

Inquire for details

Various scales

Synthetic Protocol: Halogen Exchange Reaction

A common and efficient method for the laboratory-scale synthesis of 4-lodobenzaldehyde is

through a Finkelstein-like halogen exchange reaction, starting from the more readily available

4-bromobenzaldehyde.

Experimental Workflow
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Caption: Synthetic workflow for 4-lodobenzaldehyde via halogen exchange.

Detailed Methodology

Materials:

e p-Bromobenzaldehyde (54 mmol, 10.0 g)

e Potassium lodide (KI) (488 mmol, 81.1 g, 9.0 eq)

e Copper(l) lodide (Cul) (166 mmol, 31.7 g, 3.1 eq)

e 1,3-Dimethyl-2-imidazolidinone (DMI), freshly distilled (150 mL)
o Diethyl ether

 Brine (saturated NaCl solution)

e Ice
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Procedure:[8]

To a 500 mL three-neck round-bottom flask equipped with a mechanical stirrer and a
condenser, add p-bromobenzaldehyde, potassium iodide, and copper(l) iodide.

Add freshly distilled 1,3-dimethyl-2-imidazolidinone (DMI) to the flask.
Purge the reaction vessel with nitrogen gas for 10-15 minutes.

With vigorous stirring, heat the reaction mixture to 200 °C and maintain this temperature for
6 hours.

After the reaction is complete, allow the mixture to cool to room temperature.
Quench the reaction by carefully adding brine and ice to the flask.

Place the reaction vessel in an ice bath for several hours to facilitate the precipitation of
inorganic salts.

Remove the precipitated inorganic salts by filtration.

Transfer the filtrate to a separatory funnel and extract the aqueous phase with diethyl ether
(3 x 100 mL).

Combine the organic extracts and wash them with brine (2 x 100 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent
under reduced pressure to yield the crude 4-lodobenzaldehyde.

The crude product can be further purified by recrystallization or column chromatography.

Applications in Research and Development

4-lodobenzaldehyde is a crucial intermediate in the synthesis of a wide array of organic
compounds.[1][7] Its applications include:

o Pharmaceutical Synthesis: It serves as a precursor for the synthesis of various biologically
active molecules, including those with potential therapeutic applications.[7]
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e Agrochemicals: It is utilized in the preparation of pesticides and herbicides.[1][7]

o Materials Science: The compound is used in the development of dyes, pigments, and other
advanced materials.[7]

e Organic Synthesis: It is a key building block for constructing complex molecules through
reactions such as Suzuki, Sonogashira, and Heck cross-coupling reactions.[11]

Safety Information

4-lodobenzaldehyde is classified as an irritant.[4] It is known to cause skin and serious eye
irritation, and may cause respiratory irritation.[4][12] Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this
compound.[12] Work should be conducted in a well-ventilated fume hood.[12] For detailed
safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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